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sulfonic acid

CAS No.: 86311-35-5

Cat. No.: B1278398

Get Quote

PART 1: EXECUTIVE SUMMARY
AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) is a

zwitterionic "Good's buffer" specifically engineered for the alkaline pH range (8.3 – 9.7).[1]

Unlike traditional phosphate or carbonate buffers, AMPSO minimizes salt effects and cation

interference, making it a critical reagent for high-pH enzymology (e.g., Alkaline Phosphatase)

and electrophoretic transfer of basic proteins.

This guide provides a rigorous technical analysis of AMPSO, defining its thermodynamic

behavior, preparation protocols, and exclusion criteria for sensitive bio-assays.

PART 2: PHYSICOCHEMICAL SPECIFICATIONS[1]
Chemical Foundation
AMPSO is a substituted aminosulfonic acid.[2][1] Its structure incorporates a tertiary amine

(proton acceptor) and a sulfonic acid group (proton donor), allowing it to maintain a zwitterionic
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state.[2] This structural rigidity prevents the buffer from crossing biological membranes,

rendering it non-toxic for most cell culture applications.

Table 1: Core Physicochemical Constants

Parameter Value Notes

IUPAC Name

N-(1,1-Dimethyl-2-

hydroxyethyl)-3-amino-2-

hydroxypropanesulfonic acid

CAS Number
68399-79-1 (Free Acid);

102029-60-7 (Sodium Salt)

Molecular Weight 227.28 g/mol (Free Acid)

pKa (at 25°C) 9.0
Thermodynamic center of

buffering capacity

Effective pH Range 8.3 – 9.7
Optimal buffering capacity is

pKa ± 1

Solubility High (> 1.0 M in water)
Suitable for concentrated stock

solutions

dpKa/dT ~ -0.015 to -0.020 pH units/°C
Critical: pKa decreases as

temperature rises

Temperature Dependence (The "Cold Trap")
A common error in AMPSO usage is pH adjustment at room temperature (25°C) for

experiments conducted at physiological (37°C) or preservation (4°C) temperatures.

Mechanism: The ionization enthalpy of the amine group causes the pKa to shift inversely

with temperature.

Practical Implication:

If you set pH 9.0 at 25°C, the pH will drop to ~8.8 at 37°C.
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If you set pH 9.0 at 25°C, the pH will rise to ~9.4 at 4°C.

Directive: Always adjust the pH of AMPSO buffers at the final working temperature of your

experiment.

PART 3: APPLICATIONS & SELECTION LOGIC
Primary Applications

Immunoblotting (Western Blot): AMPSO is superior to Tris-Glycine for the transfer of highly

basic proteins (pI > 9.0). Its high pKa ensures these proteins remain negatively charged

(anionic) and migrate effectively toward the anode during electrotransfer.

Enzymology: It is the standard buffer for assaying Alkaline Phosphatase and other enzymes

with optima > pH 8.5, as it does not inhibit activity through phosphate inhibition or chelation

(unlike carbonate/bicarbonate).

Crystallography: Used as a crystallization buffer due to its low salt sensitivity and high

solubility.

Buffer Selection Logic
The following decision tree illustrates when to select AMPSO over competitive buffers like

TAPS, Bicine, or Tris.
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Select Alkaline Buffer (pH 8.0 - 10.0)
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pH 8.5 - 9.5
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(pKa 8.4)

pH 7.7 - 9.1

Select CAPS
(pKa 10.4)
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Yes
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General Protein

SELECT AMPSO
(pKa 9.0, Minimal Salt Effect)
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Enzyme Assay (Alk Phos)

Select Tris
(High Temp Sensitivity)

General Purpose
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Figure 1: Decision logic for selecting AMPSO based on pH requirements and protein

properties.

PART 4: PREPARATION PROTOCOL
Protocol: 1.0 M AMPSO Stock Solution (500 mL)
Safety: AMPSO is generally non-hazardous, but standard PPE (gloves, goggles) is required.

Reagents:
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AMPSO Free Acid (MW: 227.28 g/mol )[2]

Sodium Hydroxide (NaOH), 5 M or pellets

Milli-Q / Deionized Water (18.2 MΩ·cm)

Workflow:

Weighing: Measure 113.64 g of AMPSO Free Acid.

Solubilization: Add to a beaker containing 350 mL of deionized water. Stir vigorously. The

solution will be acidic and may be cloudy initially.

pH Adjustment:

Place the beaker in a water bath equilibrated to the target working temperature (e.g., 25°C

or 37°C).

Slowly add 5 M NaOH (or solid NaOH pellets cautiously) while monitoring with a calibrated

pH meter.

Note: Significant NaOH is required to reach pH 9.0 from the free acid form.

Final Volume: Once the target pH is reached, transfer to a volumetric flask and bring the total

volume to 500 mL with deionized water.

Sterilization: Filter sterilize using a 0.22 µm PES membrane. Do not autoclave if precise pH

is critical, as steam sterilization can induce minor degradation or concentration changes.

Weigh 113.64g
AMPSO Free Acid

Dissolve in
350mL dH2O

Equilibrate to
Working Temp

(Critical!)

Adjust pH
with NaOH

Top up to
500mL

Filter Sterilize
0.22 µm

Click to download full resolution via product page

Figure 2: Step-by-step workflow for preparing a 1.0 M AMPSO stock solution.
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PART 5: TROUBLESHOOTING & LIMITATIONS
Interference Profile

Lowry Protein Assay: Like many amine-based buffers, AMPSO can complex with copper

ions, potentially interfering with the Lowry assay.

Solution: Use the BCA Protein Assay (less sensitive to amines) or the Bradford Assay. If

Lowry must be used, ensure the standard curve is prepared in the same AMPSO buffer

concentration to negate the interference.

Metal Binding: AMPSO binds Cu²⁺ ions. It has negligible binding to Mg²⁺, Mn²⁺, and Ca²⁺,

making it suitable for Mg-dependent enzymes but risky for Cu-dependent metalloproteins.

Common Pitfalls
Precipitation: While highly soluble, AMPSO can precipitate in the presence of high

concentrations of anionic detergents (SDS) at low temperatures.

pH Drift: As noted in Section 2.2, failing to account for the -0.015/°C temperature slope is the

#1 cause of experimental failure in temperature-sensitive assays.
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31003.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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